Cas no 500-00-5 (Cyclohexene,4-methyl-1-(1-methylethyl)-)

Cyclohexene,4-methyl-1-(1-methylethyl)- structure

500-00-5 structure

Product Name:Cyclohexene,4-methyl-1-(1-methylethyl)-

CAS No:500-00-5

Molecular Formula:C₁₀H₁₈

Molecular Weight:138.24992

CID:368150

Cyclohexene,4-methyl-1-(1-methylethyl)- Properties

Names and Identifiers

- Cyclohexene,4-methyl-1-(1-methylethyl)-
- 4-methyl-1-propan-2-ylcyclohexene
- p-menth-3-ene
- &#948
- 1-Isopropyl-4-methylcyclohexene
- 3-Menthene
- 3-para-Menthene
- 3-p-Menthene
- 4-Methyl-1-(1-methylethyl)cyclohexene
- 4-Methyl-1-iso-propylcyclohexene
- dl-p-Menth-3-ene
- Menthomenthene
- p-Menth-3-en
- +Expand
- InChIKey： YYCPSEFQLGXPCO-UHFFFAOYSA-N
- Inchi： InChI=1S/C10H18/c1-8(2)10-6-4-9(3)5-7-10/h6,8-9H,4-5,7H2,1-3H3
- SMILES： CC(C)C1=CCC(C)CC1 |t:3|

Computed Properties

Exact Mass: 138.14094
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 1
Monoisotopic Mass: 138.141
Heavy Atom Count: 10
Complexity: 131
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Topological Polar Surface Area: 0A^2

Experimental Properties

PSA: 0
Refractive Index: 1.4604 (estimate)
Boiling Point: 166.85°C
Flash Point: 43.3°C
Density: 0.8102 (estimate)

Cyclohexene,4-methyl-1-(1-methylethyl)- Synthesis

Synthetic Circuit 1

106-23-0

500-00-5

586-67-4

138-86-3

99-86-5

123-35-3

13877-91-3

Reaction Conditions

1.1C:Al2O3, S:CO2, S:Me(CH2)4Me, 190°C, 190 atm

Reference

: Cyclization of citronellal in a supercritical solvent in a flow reactor in the presence of Al2O3

By Anikeev, V. I. et al, Russian Journal of Physical Chemistry A, 2012, 86(12), 1917-1919

Cyclohexene,4-methyl-1-(1-methylethyl)- Raw materials

Citronellal

Cyclohexene,4-methyl-1-(1-methylethyl)- Preparation Products

Cyclohexene,4-methyl-1-(1-methylethyl)- Related Literature

1. 354. Stereospecificity in thermal elimination reactions. Part III. The pyrolysis of (–)-menthyl benzoate

D. H. R. Barton,A. J. Head,R. J. Williams J. Chem. Soc. 1953 1715
2. 384. Researches in the methone series. Part XVIII. Pyrolysis of (–)-menthyl acetate

Neal L. McNiven,John Read J. Chem. Soc. 1952 2067
3. The regio- and stereo-controlled synthesis of cis-p-menth-3-ene-1,2-diol by means of a 1,2,4-trioxane intermediate

Charles W. Jefford,Amer Jaber,John Boukouvalas J. Chem. Soc. Chem. Commun. 1989 1916
4. Hot off the Press

Robert A. Hill,Andrew Sutherland Nat. Prod. Rep. 2019 36 850
5. Gas-phase eliminations. Part XII. Pyrolysis of menthyl and neomenthyl chloride

T. Bamkole,Allan Maccoll J. Chem. Soc. B 1970 1159
6. 34. Researches in the menthone series. Part XVII. Configurations of menthols and menthylamines

Neal L. McNiven,John Read J. Chem. Soc. 1952 153
7. 88. Stereospecificity in thermal elimination reactions. Part II. The pyrolysis of (—)-menthyl chloride

D. H. R. Barton,A. J. Head,R. J. Williams J. Chem. Soc. 1952 453
8. Rearrangements in the formation of some π-allylpalladium compounds

G. A. Gray,W. R. Jackson,J. J. Rooney J. Chem. Soc. C 1970 1788
9. 524. Allylic bromination of unsaturated terpene hydrocarbons, and the synthesis of αβ-unsaturated alcohols

A. Killen Macbeth,B. Milligan,J. S. Shannon J. Chem. Soc. 1953 2574
10. The epoxidation of p-menth-1- and -3-ene

R. M. Bowman,A. Chambers,W. R. Jackson J. Chem. Soc. C 1966 612

500-00-5 (Cyclohexene,4-methyl-1-(1-methylethyl)-) Related Products

Recommended suppliers

Chu Zhou Jiang Ling Chemical Techlnology Co.,Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Hubei Henglvyuan Technology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

http://www.hbhlykj.com/about_en.html

Shanghai Jinhuan Chemical CO., LTD.

Gold Member

Audited Supplier

CN Supplier

Bulk

Zouping Mingyuan Import and Export Trading Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Reagent

pengshengyue

Gold Member

Audited Supplier

CN Supplier

Bulk